![molecular formula C9H15ClN2 B598248 4-Aminobicyclo[2.2.2]octane-1-carbonitrile hydrochloride CAS No. 160133-27-7](/img/structure/B598248.png)
4-Aminobicyclo[2.2.2]octane-1-carbonitrile hydrochloride
Overview
Description
4-Aminobicyclo[2.2.2]octane-1-carbonitrile hydrochloride is a chemical compound with the CAS Number: 160133-27-7 . It has a molecular weight of 186.68 . The IUPAC name for this compound is 4-aminobicyclo [2.2.2]octane-1-carbonitrile hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H14N2.ClH/c10-7-8-1-4-9(11,5-2-8)6-3-8;/h1-6,11H2;1H . This code provides a specific representation of the molecular structure of the compound.Physical and Chemical Properties Analysis
This compound is a solid at room temperature .Scientific Research Applications
FTY720 in Cancer Therapy
FTY720, a compound with a distinct chemical structure but relevant due to its pharmacological applications, has shown promise in cancer therapy. It operates through mechanisms that might be similar to or provide insight into the research applications of 4-Aminobicyclo[2.2.2]octane-1-carbonitrile hydrochloride. FTY720's efficacy in preclinical cancer models suggests the potential for compounds with unique structures to be utilized in novel therapeutic strategies, emphasizing the importance of exploring the full scope of chemical entities in oncology research (Zhang et al., 2013).
Advanced Oxidation Processes in Wastewater Treatment
Research into advanced oxidation processes for wastewater treatment has highlighted the significance of innovative chemical applications in environmental management. This context underscores the potential utility of chemical compounds, possibly including this compound, in addressing pollution and enhancing water treatment methodologies. The effectiveness of these processes in degrading organic contaminants points to the broader relevance of chemical research in environmental science (Gągol et al., 2018).
Hydrophilic Interaction Chromatography
The development of hydrophilic interaction chromatography (HILIC) for the separation of polar, weakly acidic, or basic samples presents another area where compounds like this compound could find application. HILIC's role in enhancing the separation of complex mixtures in analytical chemistry highlights the importance of chemical innovation in improving analytical methodologies, potentially affecting a wide range of scientific research fields (Jandera, 2011).
Oxygenated Fuels in Spark Ignition Engines
The exploration of oxygenated fuels, including alcohols and ethers, for use in spark ignition engines reflects the intersection of chemical research with sustainable energy solutions. This research area demonstrates how chemical compounds, through their structural and functional properties, can contribute to the development of alternative fuels and enhance energy security. Such applications provide a context for considering the potential utility of a wide array of chemical compounds in renewable energy technologies (Awad et al., 2018).
Safety and Hazards
The safety information for this compound includes several hazard statements: H302, H315, H319, H332, H335 . These codes correspond to specific hazards associated with the compound. The precautionary statements include P261, P280, P305, P338, P351 , which provide guidance on how to handle the compound safely.
Properties
IUPAC Name |
4-aminobicyclo[2.2.2]octane-1-carbonitrile;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2.ClH/c10-7-8-1-4-9(11,5-2-8)6-3-8;/h1-6,11H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BXZULQBJTGYXPC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCC1(CC2)C#N)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00741663 |
Source
|
| Record name | 4-Aminobicyclo[2.2.2]octane-1-carbonitrile--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00741663 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
160133-27-7 |
Source
|
| Record name | 4-Aminobicyclo[2.2.2]octane-1-carbonitrile--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00741663 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-aminobicyclo[2.2.2]octane-1-carbonitrile hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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